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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[N:6][C:5]([NH:8][NH2:9])=[C:4]([C:10]([OH:12])=[O:11])[CH:3]=1.[C:13](O)(=O)[CH3:14]>>[Cl:1][C:2]1[CH:3]=[C:4]([C:10]([OH:12])=[O:11])[C:5]2[N:6]([C:13]([CH3:14])=[N:9][N:8]=2)[N:7]=1
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Name
|
|
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Quantity
|
4.8 g
|
|
Type
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reactant
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|
Smiles
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ClC1=CC(=C(N=N1)NN)C(=O)O
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|
Name
|
|
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Quantity
|
100 mL
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|
Type
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reactant
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|
Smiles
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C(C)(=O)O
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Control Type
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UNSPECIFIED
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|
Setpoint
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100 °C
|
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to room temperature
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Type
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CONCENTRATION
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Details
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concentrated in vacuum
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Type
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CUSTOM
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|
Details
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to give the crude product, which
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Type
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WASH
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|
Details
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was washed by PE (50 mL) first
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Type
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CUSTOM
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|
Details
|
recrystallized from MeOH
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C=2N(N1)C(=NN2)C)C(=O)O
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 72.5% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
